Cas no 2680795-92-8 (tert-butyl 4-(3-sulfanylpropyl)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-(3-sulfanylpropyl)-1H-pyrazole-1-carboxylate
• CAS No: 2680795-92-8
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 5649117
• PubChem ID: 165911109
• Update Time: 2025-06-11

tert-butyl 4-(3-sulfanylpropyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680795-92-8
• tert-butyl 4-(3-sulfanylpropyl)-1H-pyrazole-1-carboxylate
• EN300-28262940

• Inchi： 1S/C11H18N2O2S/c1-11(2,3)15-10(14)13-8-9(7-12-13)5-4-6-16/h7-8,16H,4-6H2,1-3H3
• InChI Key： HTRSZNPCHYJULU-UHFFFAOYSA-N
• SMILES： SCCCC1C=NN(C(=O)OC(C)(C)C)C=1

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.1Ų

Additional information on tert-butyl 4-(3-sulfanylpropyl)-1H-pyrazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3-sulfanylpropyl)-1H-pyrazole-1-carboxylate (CAS No. 2680795-92-8)

The compound tert-butyl 4-(3-sulfanylpropyl)-1H-pyrazole-1-carboxylate (CAS No. 2680795-92-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This sulfur-containing pyrazole derivative is particularly notable for its unique structural features, which make it a valuable intermediate in the synthesis of more complex bioactive molecules. The presence of both a tert-butyl carboxylate group and a sulfanylpropyl side chain provides this compound with distinct reactivity patterns, enabling its use in a variety of chemical transformations.

In recent years, the demand for heterocyclic compounds like tert-butyl 4-(3-sulfanylpropyl)-1H-pyrazole-1-carboxylate has surged, driven by their applications in drug discovery and development. Researchers are particularly interested in its potential as a building block for designing novel enzyme inhibitors and receptor modulators. The compound's CAS No. 2680795-92-8 is frequently searched in academic and industrial databases, reflecting its growing importance in synthetic chemistry.

One of the key reasons for the popularity of tert-butyl 4-(3-sulfanylpropyl)-1H-pyrazole-1-carboxylate is its versatility. The pyrazole core is a well-known pharmacophore, often found in molecules with anti-inflammatory, antimicrobial, and anticancer properties. The addition of a sulfanylpropyl group enhances the compound's ability to interact with biological targets, making it a promising candidate for further study. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

From a synthetic perspective, the tert-butyl carboxylate moiety in CAS No. 2680795-92-8 offers excellent protection for the pyrazole nitrogen, facilitating subsequent reactions without unwanted side products. This feature is particularly valuable in multi-step synthesis, where protecting groups play a critical role in achieving high yields and purity. The compound's stability under various conditions also makes it a reliable choice for high-throughput screening and combinatorial chemistry.

Another area of interest is the compound's potential role in green chemistry. As the pharmaceutical industry moves toward more sustainable practices, the efficient synthesis and utilization of intermediates like tert-butyl 4-(3-sulfanylpropyl)-1H-pyrazole-1-carboxylate are becoming increasingly important. Its relatively low toxicity and compatibility with environmentally friendly solvents make it an attractive option for green synthesis protocols.

In conclusion, tert-butyl 4-(3-sulfanylpropyl)-1H-pyrazole-1-carboxylate (CAS No. 2680795-92-8) represents a fascinating example of how heterocyclic chemistry continues to drive innovation in drug development and other scientific fields. Its unique structural attributes, combined with its broad applicability, ensure that it will remain a subject of intense research for years to come. Whether you're a chemist exploring new synthetic routes or a biologist investigating its biological activity, this compound offers a wealth of opportunities for discovery and advancement.